Cas no 13345-95-4 (1,5-Dihydroriboflavin)

1,5-Dihydroriboflavin structure
1,5-Dihydroriboflavin structure
Product Name:1,5-Dihydroriboflavin
CAS No:13345-95-4
MF:C17H22N4O6
MW:378.379784107208
CID:2736056
Update Time:2023-08-07

1,5-Dihydroriboflavin Chemical and Physical Properties

Names and Identifiers

    • 1,5-dihydro-riboflavin
    • 1,5-dihydroriboflavin
    • reduced riboflavin
    • Leukoflavin
    • C01007
    • Q27102473
    • 1,5-Dihydroriboflavin
    • Inchi: 1S/C17H22N4O6/c1-7-3-9-10(4-8(7)2)21(5-11(23)14(25)12(24)6-22)15-13(18-9)16(26)20-17(27)19-15/h3-4,11-12,14,18,22-25H,5-6H2,1-2H3,(H2,19,20,26,27)/t11-,12+,14-/m0/s1
    • InChI Key: SGSVWAYHEWEQET-SCRDCRAPSA-N
    • SMILES: O[C@H]([C@@H]([C@@H](CO)O)O)CN1C2=C(C(NC(N2)=O)=O)NC2C=C(C)C(C)=CC1=2

Computed Properties

  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 641
  • XLogP3: -1.2
  • Topological Polar Surface Area: 154
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